Cas no 79520-52-8 (Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester)

• Product Name: Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester
• CAS No: 79520-52-8
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 532719
• PubChem ID: 13050502
• Update Time: 2025-06-28

Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester
• methyl 5-bromo-2,2-dimethylpentanoate
• Methyl 5-bromo-2,2-dimethylvalerate
• OLYOMMYVUVXSJR-UHFFFAOYSA-N
• EN300-7431612
• AT23328
• 5-Bromo-2,2-dimethyl-pentanoic acid methyl ester
• SCHEMBL4122676
• 5-bromo-2,2-dimethylvaleric acid, methyl ester
• methyl-5-bromo-2,2-dimethylpentanoate
• CS-0437398
• 79520-52-8
• DTXSID70516507
• 5-Bromo-2,2-dimethylpentanoic acid methyl ester
• Methyl 2,2-dimethyl-5-bromopentanoate
• DB-386761

• Inchi： 1S/C8H15BrO2/c1-8(2,5-4-6-9)7(10)11-3/h4-6H2,1-3H3
• InChI Key： OLYOMMYVUVXSJR-UHFFFAOYSA-N
• SMILES： O=C(C(CCCBr)(C)C)OC

Computed Properties

• Exact Mass: 222.02554g/mol
• Monoisotopic Mass: 222.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 217.3±23.0 ºC (760 Torr),
• Flash Point: 114.5±13.0 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester

Recent Advances in the Study of Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester (CAS: 79520-52-8)

Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester (CAS: 79520-52-8) is a brominated ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the bromine substituent at the 5-position of the pentanoic acid backbone enhances the electrophilicity of the ester, facilitating nucleophilic substitution reactions that are critical for constructing GABAergic ligands. This finding underscores the compound's importance in the development of novel neuroactive agents.

Further investigations into the compound's metabolic stability were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. Researchers utilized in vitro assays to evaluate the hydrolysis kinetics of the methyl ester moiety in human plasma, revealing a half-life of approximately 2.5 hours. This data is pivotal for drug design, as it suggests that derivatives of this compound may require structural modifications to improve their pharmacokinetic profiles. The study also identified liver microsomes as the primary site of ester hydrolysis, providing insights into potential metabolic pathways.

In addition to its pharmacological applications, Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester has been investigated for its role in asymmetric synthesis. A recent Organic Letters publication (2024) described its use as a chiral building block in the construction of quaternary carbon centers. The study employed palladium-catalyzed allylic alkylation reactions, achieving high enantioselectivity (up to 95% ee) when using this compound as a substrate. This advancement opens new avenues for the synthesis of complex natural products and pharmaceuticals with stereochemical precision.

Ongoing research is also exploring the compound's potential as a precursor for anti-inflammatory agents. Preliminary results from a 2024 European Journal of Medicinal Chemistry study indicate that derivatives of Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester exhibit moderate inhibitory activity against cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. Structure-activity relationship (SAR) analyses suggest that the bromine atom and the steric hindrance from the dimethyl groups contribute to this bioactivity, warranting further optimization.

In conclusion, Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester (CAS: 79520-52-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable scaffold for drug discovery. Future studies are expected to focus on optimizing its metabolic stability and expanding its applications in targeted therapies, particularly in neurology and inflammation.